Cas no 38858-95-6 (3-(tert-Butyl)-4-nitro-1H-pyrazole)

3-(tert-Butyl)-4-nitro-1H-pyrazole structure
38858-95-6 structure
Product Name:3-(tert-Butyl)-4-nitro-1H-pyrazole
CAS No:38858-95-6
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD00127341
CID:2190451
PubChem ID:1473128
Update Time:2025-04-21

3-(tert-Butyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3(5)-Tert-butyl-4-nitro-1h-pyrazole
    • 3-(TERT-BUTYL)-4-NITRO-1H-PYRAZOLE
    • 4-Nitro-3(5)-tert.butyl-pyrazol
    • 4-Nitro-3-tert.butyl-pyrazol
    • 3-tert-butyl-4-nitro-1H-pyrazole
    • 5-tert-butyl-4-nitro-1H-pyrazole
    • 3B-019
    • CHEMBL1504819
    • cid_1473128
    • MFCD00127341
    • MLS000694679
    • SCHEMBL5021111
    • 38858-95-6
    • SMR000332985
    • BDBM72546
    • W17859
    • CS-0060888
    • Oprea1_132125
    • AKOS010654305
    • 3-(tert-Butyl)-4-nitro-1H-pyrazole
    • MDL: MFCD00127341
    • Inchi: 1S/C7H11N3O2/c1-7(2,3)6-5(10(11)12)4-8-9-6/h4H,1-3H3,(H,8,9)
    • InChI Key: ZGZXLSKQZBZQOF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NNC=1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 169.08500
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • PSA: 74.50000
  • LogP: 2.13860

3-(tert-Butyl)-4-nitro-1H-pyrazole Pricemore >>

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